Cas no 2304635-78-5 ((1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid)

• Product Name: (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid
• CAS No: 2304635-78-5
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD21642055
• CID: 5194472
• PubChem ID: 72208191
• Update Time: 2026-03-05

(1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid
• 1-METHYL-7-AZAINDOLE-4-BORONIC ACID
• PB38775
• B-(1-Methyl-1H-pyrrolo[2,3-b]pyridin-4-yl)boronic acid
• 2304635-78-5
• DB-384513
• CS-0177275
• (1-METHYL-1H-PYRROLO[2,3-B]PYRIDIN-4-YL)BORONIC ACID
• MFCD21642055
• EN300-2581843
• P12989
• 1-METHYLPYRROLO[2,3-B]PYRIDIN-4-YLBORONIC ACID
• {1-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid

• MDL： MFCD21642055
• Inchi： 1S/C8H9BN2O2/c1-11-5-3-6-7(9(12)13)2-4-10-8(6)11/h2-5,12-13H,1H3
• InChI Key： XIWNHJLMNFUQIW-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C2N(C)C=CC=12)(O)O

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid

Introduction to (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid (CAS No. 2304635-78-5)

(1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid (CAS No. 2304635-78-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This boronic acid derivative is characterized by its unique structural features, which include a 1-methylpyrrolo[2,3-b]pyridine core and a boronic acid functional group. These attributes make it an attractive candidate for various applications, particularly in the development of novel therapeutics and as a synthetic intermediate in organic synthesis.

The 1-methylpyrrolo[2,3-b]pyridine scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. It has shown promise in various therapeutic areas, including oncology, neurology, and inflammation. The introduction of the boronic acid group further enhances the compound's reactivity and versatility, making it a valuable building block in the synthesis of complex molecules.

Recent research has highlighted the potential of (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a scaffold for the design of potent inhibitors of kinases, which are key enzymes involved in many signaling pathways associated with cancer and other diseases. The boronic acid moiety facilitates the formation of stable complexes with metal ions, enhancing the compound's ability to interact with target proteins.

In addition to its use in drug discovery, (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid has also found applications in chemical biology. Researchers have utilized this compound to probe protein-protein interactions and to develop novel imaging agents. The ability to modify the 1-methylpyrrolo[2,3-b]pyridine core with various functional groups allows for the creation of a diverse library of compounds with tailored properties.

The synthesis of (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid has been optimized to achieve high yields and purity. Common synthetic routes involve palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which are well-established methods for introducing boronic acid groups into organic molecules. These methods are not only efficient but also environmentally friendly, making them suitable for large-scale production.

The physical and chemical properties of (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored in a dry environment to prevent hydrolysis of the boronic acid group.

In conclusion, (1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid (CAS No. 2304635-78-5) is a promising compound with a wide range of applications in medicinal chemistry and chemical biology. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of new therapeutics and synthetic methodologies. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the scientific community.